Cas no 1592426-43-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1592426-43-1
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 5275712
• PubChem ID: 116161848
• Update Time: 2025-07-08

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1592426-43-1
• methyl 3-(1-methoxyethyl)-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate
• EN300-699955
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H20O4/c1-7(2)11(9(12)14-6)10(4,15-11)8(3)13-5/h7-8H,1-6H3
• InChI Key： DHWXEPGSKDIREM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(C(C)C)C1(C)C(C)OC

Computed Properties

• Exact Mass: 216.13615911g/mol
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1592426-43-1: A Comprehensive Overview

The compound with CAS No. 1592426-43-1, currently referred to as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered attention in the scientific community due to its potential applications and intriguing properties. This compound, though not yet officially named, has been the subject of extensive research in recent years, particularly in the fields of material science and pharmacology. Its structure and functional groups suggest a wide range of possible uses, making it a promising candidate for further exploration.

Recent studies have highlighted the compound's ability to exhibit exceptional thermal stability and mechanical strength, attributes that make it a strong contender for advanced materials development. Researchers have explored its potential as a high-performance polymer additive, capable of enhancing the durability and flexibility of various materials. This property has led to investigations into its application in aerospace and automotive industries, where lightweight yet robust materials are highly sought after.

In addition to its material science applications, CAS No. 1592426-43-1 has shown promise in the pharmaceutical sector. Preliminary research indicates that the compound may possess bioactive properties, potentially acting as a scaffold for drug delivery systems or serving as a precursor for novel therapeutic agents. Its unique molecular architecture allows for controlled drug release mechanisms, which could revolutionize treatments for chronic diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Scientists have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both industrial and laboratory applications. The development of scalable synthesis routes has been a key focus, paving the way for large-scale production if future studies confirm its commercial viability.

From an environmental standpoint, CAS No. 1592426-43-1 demonstrates remarkable biodegradability under specific conditions, reducing concerns about its long-term impact on ecosystems. This characteristic aligns with global efforts to promote sustainable chemistry and reduce waste in industrial processes. Ongoing research is exploring ways to enhance its biodegradability further while maintaining its desired physical properties.

Despite its potential benefits, there remain challenges in fully understanding the compound's behavior under varying conditions. Long-term stability tests and toxicity assessments are currently underway to evaluate its safety profile comprehensively. These studies are critical for determining whether CAS No. 1592426-43-1 can be safely integrated into consumer products or medical applications without adverse effects.

In conclusion, CAS No. 1592426-43-1 represents a groundbreaking chemical entity with vast potential across multiple industries. Its unique properties, coupled with ongoing advancements in synthesis and application research, position it as a key player in future technological innovations. As scientists continue to unravel its capabilities, this compound stands at the forefront of cutting-edge chemical research, poised to make significant contributions to both scientific knowledge and practical applications.